Cas no 1187171-33-0 (4-(3,5-Difluorobenzoyl)-2-methylpyridine)

4-(3,5-Difluorobenzoyl)-2-methylpyridine is a fluorinated aromatic ketone derivative featuring a pyridine core with a 2-methyl substituent and a 3,5-difluorobenzoyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling potential applications as a building block in drug discovery and specialty chemical synthesis. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, while the pyridine moiety offers coordination sites for metal complexation. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in the development of biologically active compounds. The product is typically characterized by high purity and consistent performance in synthetic applications.

4-(3,5-Difluorobenzoyl)-2-methylpyridine structure

1187171-33-0 structure

Product Name:4-(3,5-Difluorobenzoyl)-2-methylpyridine

CAS No:1187171-33-0

MF:C₁₃H₉F₂NO

MW:233.213470220566

MDL:MFCD13153320

CID:4684943

Update Time:2025-08-05

4-(3,5-Difluorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-(3,5-Difluorobenzoyl)-2-methylpyridine
- (3,5-Difluorophenyl)(2-methylpyridin-4-yl)methanone
- BC4716045
- MDL： MFCD13153320
- Inchi： 1S/C13H9F2NO/c1-8-4-9(2-3-16-8)13(17)10-5-11(14)7-12(15)6-10/h2-7H,1H3
- InChI Key： SDNLKUBLRLROBC-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C1C=CN=C(C)C=1)=O)F

Computed Properties

Exact Mass: 233.065
Monoisotopic Mass: 233.065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30

4-(3,5-Difluorobenzoyl)-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	203504-1g	4-(3,5-Difluorobenzoyl)-2-methylpyridine	1187171-33-0	97%	1g	￡554.00	2022-02-28
Fluorochem	203504-2g	4-(3,5-Difluorobenzoyl)-2-methylpyridine	1187171-33-0	97%	2g	￡837.00	2022-02-28
Fluorochem	203504-5g	4-(3,5-Difluorobenzoyl)-2-methylpyridine	1187171-33-0	97%	5g	￡1702.00	2022-02-28
TRC	D093190-250mg	4-(3,5-Difluorobenzoyl)-2-methylpyridine	1187171-33-0		250mg	$ 440.00	2022-06-06
TRC	D093190-500mg	4-(3,5-Difluorobenzoyl)-2-methylpyridine	1187171-33-0		500mg	$ 735.00	2022-06-06
abcr	AB363554-1 g	4-(3,5-Difluorobenzoyl)-2-methylpyridine; 97%	1187171-33-0		1g	€701.80	2022-03-02
abcr	AB363554-2 g	4-(3,5-Difluorobenzoyl)-2-methylpyridine; 97%	1187171-33-0		2g	€1,043.50	2022-03-02
abcr	AB363554-1g	4-(3,5-Difluorobenzoyl)-2-methylpyridine, 97%; .	1187171-33-0	97%	1g	€953.10	2025-04-22
abcr	AB363554-2g	4-(3,5-Difluorobenzoyl)-2-methylpyridine, 97%; .	1187171-33-0	97%	2g	€1398.60	2025-04-22
Ambeed	A522315-1g	(3,5-Difluorophenyl)(2-methylpyridin-4-yl)methanone	1187171-33-0	97%	1g	$371.0	2024-04-25

4-(3,5-Difluorobenzoyl)-2-methylpyridine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Related Categories

Additional information on 4-(3,5-Difluorobenzoyl)-2-methylpyridine

Introduction to 4-(3,5-Difluorobenzoyl)-2-methylpyridine (CAS No. 1187171-33-0)

4-(3,5-Difluorobenzoyl)-2-methylpyridine, with the CAS number 1187171-33-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a 3,5-difluorobenzoyl group and a methyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 4-(3,5-Difluorobenzoyl)-2-methylpyridine is C₁₄H₉F₂

In recent years, 4-(3,5-Difluorobenzoyl)-2-methylpyridine has been the subject of numerous research studies aimed at exploring its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceuticals. The presence of the pyridine ring and the difluorobenzoyl group provides a platform for further functionalization, allowing chemists to introduce additional substituents that can modulate the compound's biological activity.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-(3,5-Difluorobenzoyl)-2-methylpyridine as a building block in the development of new anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This finding opens up exciting possibilities for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its potential as an anti-inflammatory agent, 4-(3,5-Difluorobenzoyl)-2-methylpyridine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest that 4-(3,5-Difluorobenzoyl)-2-methylpyridine could serve as a lead compound for the development of novel anticancer drugs.

In addition to its therapeutic applications, 4-(3,5-Difluorobenzoyl)-2-methylpyridine has been explored for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have reported that thin films containing 4-(3,5-Difluorobenzoyl)-2-methylpyridine-based materials exhibit excellent charge transport properties and stability under various environmental conditions.

The physical properties of 4-(3,5-Difluorobenzoyl)-2-methylpyridine, such as its melting point (approximately 98-100°C) and solubility in common organic solvents like dichloromethane and dimethylformamide (DMF), make it easy to handle and process in laboratory settings. These properties are crucial for ensuring consistent performance in both research and industrial applications.

In conclusion, 4-(3,5-Difluorobenzoyl)-2-methylpyridine (CAS No. 1187171-33-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and potential uses, this compound is poised to play a significant role in advancing various scientific fields.